N-(2,4-difluorophenyl)-2-(2-phenylethyl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(2-phenylethyl)benzamide
• InChI: InChI=1S/C21H17F2NO/c22-17-12-13-20(19(23)14-17)24-21(25)18-9-5-4-8-16(18)11-10-15-6-2-1-3-7-15/h1-9,12-14H,10-11H2,(H,24,25)
• InChI Key: OGWHAASOXJUJSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C21H17F2NO
• Molecular Weight: 337.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(2-phenylethyl)benzamide, commonly known as DFB, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. DFB belongs to the class of compounds known as benzamides and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DFB is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes involved in cellular signaling pathways. Specifically, DFB has been shown to inhibit the activity of the protein kinase CK2, which plays a role in cell proliferation and survival. By inhibiting CK2 activity, DFB may be able to disrupt the growth and survival of cancer cells.
Biochemical and Physiological Effects:
DFB has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, DFB has been found to exhibit antiviral properties, making it a potential candidate for the treatment of viral infections. Additionally, DFB has been found to exhibit antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DFB in lab experiments is its high purity and stability. DFB can be synthesized in high yields and is relatively stable under normal laboratory conditions. Additionally, DFB is soluble in a range of solvents, making it easy to work with in laboratory experiments. However, one limitation of using DFB in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are several areas of future research that could be explored with regards to DFB. One potential avenue of research is to further explore its potential as a drug candidate for the treatment of cancer. Additional studies could be conducted to better understand its mechanism of action and to optimize its efficacy and safety. Additionally, further research could be conducted to explore its potential as a treatment for other diseases, such as viral infections and inflammatory diseases. Finally, research could be conducted to develop new synthetic methods for the production of DFB, potentially reducing its cost and increasing its accessibility for scientific research.

Synthesis Methods

DFB can be synthesized using a multi-step process that involves the reaction of 2,4-difluoroaniline with 2-phenylethylbromide to form 2-(2-phenylethyl)-4,4-difluoroaniline. This intermediate compound is then reacted with benzoyl chloride to form DFB. The synthesis of DFB has been optimized to produce high yields of pure compound suitable for scientific research applications.

Scientific Research Applications

DFB has been found to exhibit a range of potential applications in scientific research. One of the primary areas of interest is its potential as a drug candidate for the treatment of various diseases. DFB has been shown to exhibit anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. Additionally, DFB has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.